Pradimicin P
Pradimicin P
Pradimicin P is a natural product found in Actinomadura hibisca and Actinomadura verrucosospora with data available.
Brand Name:
Vulcanchem
CAS No.:
132971-65-4
VCID:
VC21244724
InChI:
InChI=1S/C27H21NO12/c1-6-3-9-14(21(33)12(6)26(38)28-7(2)27(39)40)15-16(25(37)20(9)32)24(36)18-17(23(15)35)19(31)10-4-8(29)5-11(30)13(10)22(18)34/h3-5,7,20,25,29-30,32-33,35-37H,1-2H3,(H,28,38)(H,39,40)/t7-,20?,25?/m1/s1
SMILES:
CC1=CC2=C(C3=C(C(C2O)O)C(=C4C(=C3O)C(=O)C5=C(C4=O)C(=CC(=C5)O)O)O)C(=C1C(=O)NC(C)C(=O)O)O
Molecular Formula:
C27H21NO12
Molecular Weight:
551.5 g/mol
Pradimicin P
CAS No.: 132971-65-4
Cat. No.: VC21244724
Molecular Formula: C27H21NO12
Molecular Weight: 551.5 g/mol
* For research use only. Not for human or veterinary use.
Specification
| Description | Pradimicin P is a natural product found in Actinomadura hibisca and Actinomadura verrucosospora with data available. |
|---|---|
| CAS No. | 132971-65-4 |
| Molecular Formula | C27H21NO12 |
| Molecular Weight | 551.5 g/mol |
| IUPAC Name | (2R)-2-[(1,5,6,7,9,11,14-heptahydroxy-3-methyl-8,13-dioxo-5,6-dihydrobenzo[a]tetracene-2-carbonyl)amino]propanoic acid |
| Standard InChI | InChI=1S/C27H21NO12/c1-6-3-9-14(21(33)12(6)26(38)28-7(2)27(39)40)15-16(25(37)20(9)32)24(36)18-17(23(15)35)19(31)10-4-8(29)5-11(30)13(10)22(18)34/h3-5,7,20,25,29-30,32-33,35-37H,1-2H3,(H,28,38)(H,39,40)/t7-,20?,25?/m1/s1 |
| Standard InChI Key | ZYIREGFVRPWOMN-OQBCBSLASA-N |
| Isomeric SMILES | CC1=CC2=C(C3=C(C(C2O)O)C(=C4C(=C3O)C(=O)C5=C(C4=O)C(=CC(=C5)O)O)O)C(=C1C(=O)N[C@H](C)C(=O)O)O |
| SMILES | CC1=CC2=C(C3=C(C(C2O)O)C(=C4C(=C3O)C(=O)C5=C(C4=O)C(=CC(=C5)O)O)O)C(=C1C(=O)NC(C)C(=O)O)O |
| Canonical SMILES | CC1=CC2=C(C3=C(C(C2O)O)C(=C4C(=C3O)C(=O)C5=C(C4=O)C(=CC(=C5)O)O)O)C(=C1C(=O)NC(C)C(=O)O)O |
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